Cas no 80245-28-9 (2,3-Dimethylbenzotrifluoride)

• Product Name: 2,3-Dimethylbenzotrifluoride
• CAS No: 80245-28-9
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 1070501
• PubChem ID: 12712339
• Update Time: 2025-04-20

2,3-Dimethylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylbenzotrifluoride
• VERXMJNGDGKQBH-UHFFFAOYSA-N
• MS-20457
• 1,2-dimethyl-3-(trifluoromethyl)benzene
• DTXSID90507699
• SCHEMBL3821590
• FT-0702802
• UZFCRTZRPLYSRM-UHFFFAOYSA-N
• MFCD11226579
• 80245-28-9
• AKOS005255770
• SY350763
• CS-0455933
• DB-238143
• STL556350
• BBL102547

• MDL： MFCD11226579
• Inchi： 1S/C9H9F3/c1-6-4-3-5-8(7(6)2)9(10,11)12/h3-5H,1-2H3
• InChI Key： VERXMJNGDGKQBH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C)C=1C)(F)F

Computed Properties

• Exact Mass: 174.06563477g/mol
• Monoisotopic Mass: 174.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

2,3-Dimethylbenzotrifluoride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes